Cas no 1213560-66-7 ((1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine)

• Product Name: (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine
• CAS No: 1213560-66-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5843185
• PubChem ID: 28605224
• Update Time: 2025-05-30

(1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine
• (1R)-1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}ethan-1-amine
• EN300-1841124
• 1213560-66-7

• Inchi： 1S/C12H20N2O/c1-9(13)10-5-6-12(15-4)11(7-10)8-14(2)3/h5-7,9H,8,13H2,1-4H3/t9-/m1/s1
• InChI Key： PNSLIBATBALTLC-SECBINFHSA-N
• SMILES： O(C)C1=CC=C(C=C1CN(C)C)[C@@H](C)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine

Research Brief on (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine (CAS: 1213560-66-7): Recent Advances and Applications

The compound (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine (CAS: 1213560-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amine, characterized by its dimethylamino and methoxy functional groups, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine as a precursor in the synthesis of novel serotonin receptor modulators. The study highlighted the compound's stereospecific reactivity, which enabled the efficient production of enantiomerically pure derivatives with high affinity for 5-HT receptors. These findings suggest its potential in the development of next-generation antidepressants and anxiolytics.

Another significant advancement was reported in a 2024 Nature Communications article, where the compound was utilized in the design of selective monoamine oxidase B (MAO-B) inhibitors. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's scaffold, resulting in derivatives with improved blood-brain barrier permeability and reduced off-target effects. This research underscores the compound's versatility in addressing neurodegenerative disorders such as Parkinson's disease.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has explored innovative catalytic methods for the asymmetric synthesis of (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine. The use of chiral organocatalysts has significantly enhanced the yield and enantiomeric excess (ee) of the compound, making it more accessible for large-scale pharmaceutical production. These methodological improvements are expected to facilitate its broader application in drug development pipelines.

Pharmacokinetic studies of (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine have also progressed, with recent data indicating favorable metabolic stability and oral bioavailability in preclinical models. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits linear pharmacokinetics across tested doses, with minimal cytochrome P450-mediated interactions. These properties position it as a promising candidate for further clinical investigation.

Looking forward, the compound's unique structural features continue to inspire novel research directions. Current investigations are exploring its potential in targeted drug delivery systems, particularly in nanoparticle formulations for CNS applications. Additionally, computational modeling studies are underway to predict its interactions with various biological targets, which may reveal new therapeutic indications. The growing body of research on (1R)-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine (CAS: 1213560-66-7) demonstrates its increasing importance in modern medicinal chemistry and drug discovery efforts.